![molecular formula C19H14FNO B5653325 N-(1,2-dihydro-5-acenaphthylenyl)-2-fluorobenzamide](/img/structure/B5653325.png)
N-(1,2-dihydro-5-acenaphthylenyl)-2-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds closely related to "N-(1,2-dihydro-5-acenaphthylenyl)-2-fluorobenzamide" often involves multistep synthetic procedures. For instance, the synthesis of fluorescent aminonaphthalic anhydrides from N-fluorobenzamides and maleic anhydride showcases a complex process involving nitrogen-centered radical generation and subsequent cycloaddition reactions (Lu et al., 2022).
Molecular Structure Analysis
The molecular structure of compounds similar to the one can be characterized using techniques such as single-crystal X-ray diffraction. This method provides detailed information on the crystalline structure, including bond lengths and angles, which are crucial for understanding the compound's chemical behavior (Hehir & Gallagher, 2023).
Chemical Reactions and Properties
Chemical reactions involving related compounds often highlight the reactivity of specific functional groups, such as amides and fluorine atoms. These reactions can lead to the formation of novel structures with unique properties, including fluorescence or the ability to participate in further chemical transformations (Lu et al., 2022).
Physical Properties Analysis
The physical properties, including melting points and solubility, are determined through a variety of analytical techniques. These properties are essential for understanding the compound's behavior in different environments and for its application in material science or pharmaceuticals (Raveendiran et al., 2022).
Chemical Properties Analysis
The chemical properties, such as reactivity with various reagents, stability under different conditions, and the ability to undergo specific reactions, are critical for the compound's application in synthetic chemistry and materials science. Investigations into the reactivity and stability of fluorobenzamides, for example, shed light on the potential applications and limitations of these compounds (Shiue et al., 1997).
properties
IUPAC Name |
N-(1,2-dihydroacenaphthylen-5-yl)-2-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14FNO/c20-16-7-2-1-5-14(16)19(22)21-17-11-10-13-9-8-12-4-3-6-15(17)18(12)13/h1-7,10-11H,8-9H2,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMTDQSWUBZNTEY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=C(C3=CC=CC1=C23)NC(=O)C4=CC=CC=C4F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14FNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1,2-dihydroacenaphthylen-5-yl)-2-fluorobenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.